Cas no 186774-61-8 (N-(2,2-DIMETHYL-4-OXOCHROMAN-6-YL)ACETAMIDE)

• Product Name: N-(2,2-DIMETHYL-4-OXOCHROMAN-6-YL)ACETAMIDE
• CAS No: 186774-61-8
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD19380257
• CID: 3159914
• PubChem ID: 15307695
• Update Time: 2025-10-30

N-(2,2-DIMETHYL-4-OXOCHROMAN-6-YL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(2,2-DIMETHYL-4-OXOCHROMAN-6-YL)ACETAMIDE
• TS-03305
• CS-0362026
• MFCD19380257
• N-(2,2-dimethyl-4-oxo-3H-chromen-6-yl)acetamide
• SCHEMBL11903830
• AKOS016374756
• N-(2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-6-yl)acetamide
• 186774-61-8

• MDL： MFCD19380257
• Inchi： 1S/C13H15NO3/c1-8(15)14-9-4-5-12-10(6-9)11(16)7-13(2,3)17-12/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： YXBYIHUUFANHGG-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(CC1(C)C)=O)NC(C)=O

Computed Properties

• Exact Mass: 233.10519334Da
• Monoisotopic Mass: 233.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on N-(2,2-DIMETHYL-4-OXOCHROMAN-6-YL)ACETAMIDE

Professional Introduction to N-(2,2-DIMETHYL-4-OXOCHROMAN-6-YL)ACETAMIDE (CAS No. 186774-61-8)

N-(2,2-DIMETHYL-4-OXOCHROMAN-6-YL)ACETAMIDE, identified by the Chemical Abstracts Service Number (CAS No.) 186774-61-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its chromane core structure, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions.

The chromane scaffold of N-(2,2-DIMETHYL-4-OXOCHROMAN-6-YL)ACETAMIDE is a key structural feature that contributes to its unique chemical properties and biological activities. Chromanes are a class of heterocyclic compounds that have been extensively studied for their roles in pharmaceuticals, agrochemicals, and materials science. The presence of the acetamide functional group further enhances the molecule's reactivity and potential utility in synthetic chemistry and drug design.

In recent years, there has been a growing interest in the development of novel compounds based on chromane derivatives due to their demonstrated efficacy in various biological assays. N-(2,2-DIMETHYL-4-OXOCHROMAN-6-YL)ACETAMIDE has been investigated for its potential role in modulating enzyme activity and cellular signaling pathways. Specifically, studies have highlighted its interaction with cytochrome P450 enzymes, which are crucial in drug metabolism and detoxification processes.

The acetylamide moiety in N-(2,2-DIMETHYL-4-OXOCHROMAN-6-YL)ACETAMIDE contributes to its ability to engage with biological targets through hydrogen bonding and other non-covalent interactions. This feature makes it a promising candidate for the development of inhibitors or activators of specific enzymes involved in metabolic disorders and inflammatory responses. Recent research has demonstrated that derivatives of this compound exhibit significant inhibitory effects on certain kinases, making them potential leads for anticancer therapies.

Beyond its enzymatic interactions, N-(2,2-DIMETHYL-4-OXOCHROMAN-6-YL)ACETAMIDE has shown promise in photophysical studies due to its chromophoric properties. The chromane ring system allows for efficient light absorption and emission, which is relevant in applications such as optogenetics and photodynamic therapy. These properties are being explored for the development of novel imaging agents and photoactivatable drugs that can target specific cellular compartments with high precision.

The synthesis of N-(2,2-DIMETHYL-4-OXOCHROMAN-6-YL)ACETAMIDE involves multi-step organic reactions that highlight the versatility of chromane chemistry. The synthesis typically begins with the condensation of 2,2-dimethylchroman-4-one with acetamide under basic conditions, followed by purification steps to isolate the desired product. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales, facilitating further research and development.

In conclusion, N-(2,2-DIMETHYL-4-OXOCHROMAN-6-YL)ACETAMIDE (CAS No. 186774-61-8) represents a significant compound in the realm of chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable tool for researchers investigating enzyme mechanisms, metabolic pathways, and therapeutic interventions. As our understanding of chromane derivatives continues to evolve, compounds like N-(2,2-DIMETHYL-4-OXOCHROMAN-6-YL)ACETAMIDE are poised to play a crucial role in the development of next-generation pharmaceuticals.